Cas no 1262860-53-6 (5-Fluoromethoxy-3-methyl-pyridine-2-carbonitrile)

• Product Name: 5-Fluoromethoxy-3-methyl-pyridine-2-carbonitrile
• CAS No: 1262860-53-6
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 2124981
• Update Time: 2023-08-04

5-Fluoromethoxy-3-methyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoromethoxy-3-methylpyridine-2-carbonitrile
• IWDDSHNBYUQJKU-UHFFFAOYSA-N
• 5-Fluoromethoxy-3-methyl-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,5-(fluoromethoxy)-3-methyl-

• Inchi： 1S/C8H7FN2O/c1-6-2-7(12-5-9)4-11-8(6)3-10/h2,4H,5H2,1H3
• InChI Key： IWDDSHNBYUQJKU-UHFFFAOYSA-N
• SMILES： FCOC1=CN=C(C#N)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 45.9